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Compound of Interest

Compound Name: Potassium 4-bromo-2,6-xylenolate

Cat. No.: B12650268 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: No specific safety data sheet (SDS) for Potassium 4-bromo-2,6-xylenolate (CAS

No. 85712-09-0) is readily available in public databases. This guide infers safety and handling

precautions from the available data for the structurally related parent compound, 4-bromo-2,6-

xylenol (CAS No. 2374-05-2). The information provided should be used as a guideline and

supplemented with a thorough risk assessment before handling.

Introduction
Potassium 4-bromo-2,6-xylenolate is an organic potassium salt that requires careful handling

due to its potential health hazards. This technical guide provides a comprehensive overview of

the known safety information, handling precautions, and emergency procedures to ensure the

safe use of this compound in a laboratory and research setting. The recommendations herein

are primarily based on the toxicological and hazard data of its parent compound, 4-bromo-2,6-

xylenol.

Hazard Identification and Classification
Based on the data for 4-bromo-2,6-xylenol, Potassium 4-bromo-2,6-xylenolate should be

treated as a hazardous substance. The primary hazards are expected to be:

Skin Irritation: Causes skin irritation upon contact.[1]
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Serious Eye Irritation: Causes serious eye irritation.[1]

Respiratory Irritation: May cause respiratory irritation if inhaled.[1]

Harmful if Swallowed: May be harmful if ingested.

The GHS hazard classifications for the parent compound, 4-bromo-2,6-xylenol, are

summarized in the table below.

Table 1: GHS Hazard Classification for 4-bromo-2,6-
xylenol

Hazard Class Hazard Category

Skin Irritation Category 2

Eye Irritation Category 2A

Specific Target Organ Toxicity - Single Exposure

(Respiratory system)
Category 3

Physical and Chemical Properties
Specific physical and chemical data for Potassium 4-bromo-2,6-xylenolate are limited. The

table below includes information for the parent compound, 4-bromo-2,6-xylenol, for reference.

Table 2: Physical and Chemical Properties of 4-bromo-
2,6-xylenol
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Property Value

Molecular Formula C8H9BrO

Molecular Weight 201.06 g/mol

Appearance White to off-white solid

Melting Point 74-78 °C

Boiling Point Not available

Solubility Low water solubility

Toxicology Data
Limited quantitative toxicity data is available. The following data is for 4-bromo-2,6-xylenol.

Table 3: Acute Toxicity Data for 4-bromo-2,6-xylenol
Route Species Value

Intraperitoneal LD50 Mouse 650 mg/kg[2]

Experimental Protocols: Safe Handling Procedures
The following protocols are recommended for handling Potassium 4-bromo-2,6-xylenolate in

a laboratory setting.

Personal Protective Equipment (PPE)
A risk assessment should be conducted to determine the appropriate PPE. The following is a

general guideline:

Eye Protection: Chemical safety goggles or a face shield are mandatory.

Hand Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile rubber).

Skin and Body Protection: A lab coat should be worn. For larger quantities or where there is

a risk of splashing, additional protective clothing may be necessary.
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Respiratory Protection: If handling the powder outside of a fume hood or in a poorly

ventilated area, a NIOSH-approved respirator with a particulate filter is recommended.

Engineering Controls
Ventilation: Handle Potassium 4-bromo-2,6-xylenolate in a well-ventilated area. A chemical

fume hood is recommended for all procedures that may generate dust or aerosols.

Eye Wash and Safety Shower: An eye wash station and safety shower must be readily

accessible in the work area.

General Handling Precautions
Avoid contact with skin, eyes, and clothing.

Avoid breathing dust.

Wash hands thoroughly after handling.

Do not eat, drink, or smoke in the laboratory.

Keep containers tightly closed when not in use.

Storage
Store in a cool, dry, and well-ventilated area.

Keep away from incompatible materials such as strong oxidizing agents.

Store in a tightly sealed container.

Spill and Disposal Procedures
Spills: In case of a spill, wear appropriate PPE. Carefully sweep up the solid material,

avoiding dust generation, and place it in a sealed container for disposal. Clean the spill area

with a suitable solvent and then wash with soap and water.

Disposal: Dispose of waste in accordance with local, state, and federal regulations.
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Emergency Procedures
First Aid Measures

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Get medical attention.

Skin Contact: In case of contact, immediately flush skin with plenty of water for at least 15

minutes while removing contaminated clothing and shoes. Get medical attention if irritation

develops.

Inhalation: Remove from exposure to fresh air immediately. If not breathing, give artificial

respiration. If breathing is difficult, give oxygen. Get medical attention.

Ingestion: Do NOT induce vomiting. If victim is conscious and alert, give 2-4 cupfuls of milk

or water. Never give anything by mouth to an unconscious person. Get medical attention.

Logical Workflow for Safe Handling
The following diagram illustrates the logical workflow for the safe handling of Potassium 4-
bromo-2,6-xylenolate.
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Caption: Logical workflow for the safe handling of chemical compounds.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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